Cas no 831-65-2 (ethyl 3-nitrobenzenecarboximidate)

• Product Name: ethyl 3-nitrobenzenecarboximidate
• CAS No: 831-65-2
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 3162269
• PubChem ID: 5743526
• Update Time: 2025-04-21

ethyl 3-nitrobenzenecarboximidate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-nitrobenzenecarboximidate
• 3-nitro-benzimidic acid ethyl ester;ETHYL 3-NITROBENZOIMIDATE;ETHYL 3-NITROBENZIMIDATE;3-Nitro-benzimino-aethylaether;3-Nitro-benziminoaethylaether;Ethyl-m-nitrophenylformimidat;3-Nitro-benzoesaeureimino-ethylester;3-Nitro-benzimidsaeure-aethylester;
• SCHEMBL258588
• 831-65-2
• ETHYL 3-NITROBENZIMIDATE

• MDL： MFCD09751805
• Inchi： 1S/C9H10N2O3/c1-2-14-9(10)7-4-3-5-8(6-7)11(12)13/h3-6,10H,2H2,1H3
• InChI Key： UQEHCRMPJGAFTJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C=1)[N+](=O)[O-])=N

Computed Properties

• Exact Mass: 194.06900
• Monoisotopic Mass: 194.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.90000
• LogP: 2.57960